59LXR6H1IT
59LXR6H1IT
Norgestrel impurity.
Brand Name:
Vulcanchem
CAS No.:
1260525-53-8
VCID:
VC21343073
InChI:
InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-17,23H,3,5-12H2,1H3/t16-,17+,20-,21-/m0/s1
SMILES:
CCC12CCC3C4CCC(=O)C=C4CCC3=C1CCC2(C#C)O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
59LXR6H1IT
CAS No.: 1260525-53-8
Cat. No.: VC21343073
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Norgestrel impurity. |
|---|---|
| CAS No. | 1260525-53-8 |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (9R,10R,13S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,9,10,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-17,23H,3,5-12H2,1H3/t16-,17+,20-,21-/m0/s1 |
| Standard InChI Key | PIGNQOCLJHWTGZ-JWWGGVBKSA-N |
| Isomeric SMILES | CC[C@]12CC[C@@H]3[C@H]4CCC(=O)C=C4CCC3=C1CC[C@]2(C#C)O |
| SMILES | CCC12CCC3C4CCC(=O)C=C4CCC3=C1CCC2(C#C)O |
| Canonical SMILES | CCC12CCC3C4CCC(=O)C=C4CCC3=C1CCC2(C#C)O |
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